N-2-biphenylyl-2-(4-bromophenoxy)propanamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2-phenylphenyl)propanamide
• InChI: InChI=1S/C21H18BrNO2/c1-15(25-18-13-11-17(22)12-14-18)21(24)23-20-10-6-5-9-19(20)16-7-3-2-4-8-16/h2-15H,1H3,(H,23,24)
• InChI Key: ZVLDPALHLVAIEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C2=CC=CC=C2)OC3=CC=C(C=C3)Br
• Molecular Formula: C21H18BrNO2
• Molecular Weight: 396.3 g/mol

Description

N-2-biphenylyl-2-(4-bromophenoxy)propanamide, commonly known as BHPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BHPP is a synthetic compound that belongs to the class of amides and is structurally similar to the nonsteroidal anti-inflammatory drug (NSAID) naproxen.

Scientific Research Applications

BHPP has been studied extensively for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, BHPP has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. BHPP has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disease research, BHPP has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

BHPP exerts its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation and pain. BHPP also inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer development and progression.
Biochemical and Physiological Effects
BHPP has been shown to have several biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. BHPP has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which play a role in inflammation and pain. BHPP has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. In neurodegenerative disease research, BHPP has been shown to reduce oxidative stress and inflammation, which are associated with the development and progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BHPP has several advantages for lab experiments, including its synthetic availability, stability, and specificity for COX-2 and HDAC inhibition. However, BHPP also has some limitations, including its potential toxicity and lack of selectivity for other targets.

Future Directions

There are several future directions for BHPP research, including the development of more selective and potent analogs, the investigation of BHPP's effects on other targets, and the evaluation of BHPP's potential therapeutic applications in other fields, including cardiovascular disease and metabolic disorders. Further research is also needed to determine the safety and efficacy of BHPP in preclinical and clinical studies.